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Proper Disposal Procedures for HC Blue No. 16
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Compound of Interest

Compound Name: Blue 16

Cat. No.: B1170599

Disclaimer: This document provides general guidance on the proper disposal of HC Blue No.
16 (CAS No. 502453-61-4), based on available chemical properties and standard laboratory
safety practices. It is imperative to consult your institution's Environmental Health and Safety
(EHS) office and adhere to all local, state, and federal regulations for chemical waste disposal.
The information provided here is for informational purposes and does not supersede official
regulatory guidelines.

Immediate Safety and Logistical Information

HC Blue No. 16 is a dark blue crystalline powder used as a semi-permanent hair dye.[1][2]
While specific toxicity data is limited in the provided search results, its chemical properties
necessitate careful handling and disposal to minimize environmental impact and ensure
personnel safety. The compound is a secondary amine, which means it has the potential to
form nitrosamines, which can be carcinogenic.[2] It also has a high patrtition coefficient (log P),
suggesting a risk of bioaccumulation in aquatic ecosystems.[1]

Operational and Disposal Plan: Step-by-Step
Guidance

1. Waste ldentification and Segregation:

« |dentify: All waste streams containing HC Blue No. 16 must be identified. This includes pure,
unused chemical, contaminated personal protective equipment (PPE), empty containers, and
solutions from experimental procedures.
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Segregate: Do not mix HC Blue No. 16 waste with other chemical waste unless explicitly
permitted by your EHS office. Keep it separate from solvents, acids, bases, and other
reactive chemicals.

. Waste Collection and Storage:

Containers: Use only designated, compatible, and properly labeled hazardous waste
containers. Ensure containers are in good condition and have secure, tight-fitting lids.

Labeling: Label all waste containers clearly with "Hazardous Waste," the full chemical name
("HC Blue No. 16"), the CAS number (502453-61-4), and the approximate concentration and
guantity.

Storage: Store waste containers in a designated satellite accumulation area (SAA) that is
secure, well-ventilated, and away from general laboratory traffic. The storage area should
have secondary containment to capture any potential leaks.

. Disposal of Contaminated Materials:

Solid Waste: Contaminated solid waste, such as gloves, bench paper, and weighing boats,
should be collected in a designated, lined hazardous waste container.

Ligquid Waste: Aqueous solutions of HC Blue No. 16 should not be disposed of down the
drain due to the risk of bioaccumulation.[1] Collect all liquid waste in a designated hazardous
waste container.

Empty Containers: "Empty" containers that held pure HC Blue No. 16 should be treated as
hazardous waste unless triple-rinsed. The rinsate from the first rinse must be collected as
hazardous waste.[3] Follow your institution's specific procedures for managing empty
chemical containers.

. Arranging for Final Disposal:

Contact EHS: Once a waste container is full or has been in storage for the maximum
allowable time (per institutional policy), contact your EHS office to arrange for a waste
pickup.
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o Documentation: Complete all required hazardous waste disposal forms accurately and

completely.
Quantitative Data for HC Blue No. 16
Property Value/Description
Molecular Formula C23H30BrNsO:2
Molecular Weight 460.42 g/mol [1][2]
Physical Form Dark blue powder[1][2]
Solubility in Water >10 mg/mL[1]
log P (Octanol-Water Partition Coefficient) 5.42[1]
pKa 7.0 £ 0.2 (HL/H+L), 2.86 + 0.2 (HzL/H*HL)[1]
UV-Vis Absorption Peaks 261 nm, 589 nm, 637 nm[1]

Experimental Protocols Cited

The provided search results reference standard analytical techniques for chemical
characterization, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS),
Infrared (IR) spectroscopy, and High-Performance Liquid Chromatography (HPLC) for purity
assessment.[1] Detailed experimental protocols for these standard techniques are widely
available in analytical chemistry literature and would be specific to the instrumentation used.

Disposal Workflow for HC Blue No. 16
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Caption: Workflow for the proper disposal of HC Blue No. 16 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1170599?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc16241646
https://health.ec.europa.eu/document/download/0cb26cab-3fbf-41f4-b488-baad45b7e820_en
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1170599#blue-16-proper-disposal-procedures
https://www.benchchem.com/product/b1170599#blue-16-proper-disposal-procedures
https://www.benchchem.com/product/b1170599#blue-16-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1170599?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

